Cas no 68559-17-1 (3-pyridinethiol, 6-amino-)

• Product Name: 3-pyridinethiol, 6-amino-
• CAS No: 68559-17-1
• MF: C₅H₆N₂S
• MW: 126.179539203644
• CID: 841667
• PubChem ID: 1415880
• Update Time: 2025-05-20

3-pyridinethiol, 6-amino- Chemical and Physical Properties

Names and Identifiers

• 3-pyridinethiol, 6-amino-
• 3-Pyridinethiol,6-amino-(9CI)
• 6-Amino-3-pyridinethiol
• 2-Amino-5-mercapto pyridine
• 6-Amino-3-pyridinesulfonyl Chloride
• 6-amino-pyridine-3-sulfonyl chloride
• 6-aminopyridine-3-thiol
• AK-84600
• ANW-58266
• CTK8B7712
• AKOS000320640
• 5-mercapto-2-aminopyridine
• 68559-17-1
• GGEMAVZZEFLRIU-UHFFFAOYSA-N
• F3284-8134
• SCHEMBL1695759

• Inchi： 1S/C5H6N2S/c6-5-2-1-4(8)3-7-5/h1-3,8H,(H2,6,7)
• InChI Key： GGEMAVZZEFLRIU-UHFFFAOYSA-N
• SMILES： SC1=CN=C(C=C1)N

Computed Properties

• Exact Mass: 126.02528
• Monoisotopic Mass: 126.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-pyridinethiol, 6-amino-

Comprehensive Overview of 3-pyridinethiol, 6-amino- (CAS No. 68559-17-1): Properties, Applications, and Industry Insights

3-pyridinethiol, 6-amino- (CAS No. 68559-17-1) is a specialized organic compound featuring a pyridine ring substituted with both thiol (-SH) and amino (-NH₂) functional groups. This unique structure grants it versatile reactivity, making it valuable in pharmaceutical synthesis, agrochemical development, and material science. The compound's molecular formula C₅H₆N₂S and molecular weight 126.18 g/mol are frequently searched by researchers evaluating its compatibility in reaction pathways.

Recent trends highlight growing interest in heterocyclic compounds like 6-amino-3-pyridinethiol due to their role in designing biodegradable materials and green chemistry applications. Analytical techniques such as HPLC purity testing and NMR spectroscopy are critical for quality control, as emphasized in peer-reviewed studies indexed in PubMed and SciFinder. Users often search for "synthetic routes for 3-pyridinethiol derivatives" or "6-amino-3-pyridinethiol solubility data," reflecting demand for process optimization.

The compound's thiol group enables thioether formation, while the amino group participates in condensation reactions—key features exploited in pharmaceutical intermediates. Patent databases reveal its utility in anticancer drug scaffolds and enzyme inhibitors, aligning with the industry's focus on targeted therapies. Environmental considerations drive queries about "eco-friendly synthesis of 6-amino-3-pyridinethiol," prompting research into catalytic methods reducing heavy metal residues.

Thermodynamic data for 68559-17-1, including melting point and storage stability, are crucial for industrial handling. Regulatory-compliant MSDS documentation ensures safe transportation under non-hazardous classifications. Cross-disciplinary applications in organic electronics and coordination chemistry further expand its relevance, particularly in semiconductor additives and ligand design for catalytic systems.

Emerging studies explore 6-amino-3-pyridinethiol's potential in bioimaging probes and metal-organic frameworks (MOFs), addressing search trends like "fluorescent pyridine derivatives." Its pH-dependent tautomerism also attracts computational chemists modeling molecular switching behavior. Suppliers increasingly provide GC-MS certified samples to meet stringent research requirements.